Cas no 62827-73-0 (1H-2-Benzopyran-1-one, 3-(4-methylphenyl)-)

• Product Name: 1H-2-Benzopyran-1-one, 3-(4-methylphenyl)-
• CAS No: 62827-73-0
• MF: C₁₆H₁₂O₂
• MW: 236.265284538269
• CID: 1640588
• PubChem ID: 14088843
• Update Time: 2025-04-21

1H-2-Benzopyran-1-one, 3-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1-one, 3-(4-methylphenyl)-
• 3-(4-methylphenyl)isochromen-1-one
• HS-4511
• 3-(4-methylphenyl)-1H-isochromen-1-one
• CHEMBL2299201
• 3-(4-Methylphenyl)-1H-2-benzopyran-1-one
• 62827-73-0
• 3-(4-Methylphenyl)isocoumarin
• DTXSID90555675
• 3-(p-Tolyl)-1H-isochromen-1-one
• BDBM50489050

• Inchi： 1S/C16H12O2/c1-11-6-8-12(9-7-11)15-10-13-4-2-3-5-14(13)16(17)18-15/h2-10H,1H3
• InChI Key： FDFPICMLMJIYNM-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C=C1C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 236.08376
• Monoisotopic Mass: 236.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3